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Compound of Interest

Compound Name: Acetoxyacetyl chloride

Cat. No.: B084561

An In-depth Technical Guide to the Safety and Handling of Acetoxyacetyl Chloride
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development environments. It is not a substitute for a formal Safety Data Sheet (SDS) and
should be used in conjunction with the official SDS provided by the supplier, as well as
institutional and regulatory safety protocols.

Executive Summary

Acetoxyacetyl chloride (CAS No. 13831-31-7) is a reactive chemical intermediate widely
used in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] Its
utility is derived from its ability to introduce acetoxyacetyl groups into molecules. However, its
reactivity also presents significant safety hazards. This guide provides a comprehensive
overview of the known hazards, safety precautions, and handling procedures for
acetoxyacetyl chloride to ensure its safe use in a laboratory setting. The compound is
classified as a combustible liquid that causes severe skin burns and eye damage, and it is
sensitive to moisture.[2] Adherence to the safety protocols outlined herein is critical to mitigate
risks of exposure and injury.

Hazard Identification and Classification
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Acetoxyacetyl chloride is considered a hazardous chemical and is classified under the

following categories:

Flammable Liquids: Category 4 - Combustible liquid.[2]

Skin Corrosion/Irritation: Category 1B - Causes severe skin burns.[2][3]

Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.[2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]

The signal word for this chemical is "Danger”.[2][3] It is also noted to be a lachrymator, a

substance that irritates the eyes and causes tearing.[3]

Physical and Chemical Properties

A summary of the key quantitative data for acetoxyacetyl chloride is presented in the table

below. This information is crucial for the safe design of experiments and for responding to

emergencies.

Property Value Source(s)
Molecular Formula CaHsCIOs [2][3]
Molecular Weight 136.53 g/mol [2][3]
CAS Number 13831-31-7 [21[3]

Colorless to light yellow, clear
Appearance

[1]

liquid
Flash Point 71 °C/159.8 °F (closed cup) [2]
Specific Gravity 1.270 [2]
Boiling Point 160 °C [1]
Refractive Index n20/D 1.43 [1]

Exposure Controls and Personal Protection
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Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure to acetoxyacetyl chloride.

Engineering Controls

o Ventilation: Work with acetoxyacetyl chloride must be conducted in a well-ventilated area.

[2] A certified chemical fume hood is required for all operations.[4][5]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[2][4]

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting
equipment.[5][6]

Grounding: To prevent the buildup of electrostatic charge, all metal parts of the equipment
must be grounded.[5][6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling acetoxyacetyl chloride:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2][4] A full-length face shield should also be worn.[6]

Skin Protection:
o Gloves: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[2][6]

o Clothing: A lab coat is required.[6] Wear appropriate protective clothing to prevent skin
exposure.[2][4]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2] A
vapor respirator is recommended.[6]

Safe Handling and Storage Protocols
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Handling

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]
Wash face, hands, and any exposed skin thoroughly after handling.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the
handling area.[2][6]

Use only non-sparking tools.[5][6]
Take precautionary measures against static discharges.[4][6]
Handle and open the container with care in a well-ventilated area or outdoors.[6]

Do not allow the product to come into contact with water, as it is moisture-sensitive and
reacts with water.[2][4]

Storage

Store in a cool, dry, and well-ventilated place.[2]
Keep containers tightly closed.[2]

Store away from incompatible materials such as water, strong oxidizing agents, strong
bases, and alcohols.[2]

Keep away from heat, sparks, and flame.[2]

Store in a corrosive-resistant container with a resistant inner liner.[6]

Emergency Procedures
First-Aid Measures

The following are detailed first-aid protocols in the event of exposure:
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Exposure Route First-Aid Protocol

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[2]

Eye Contact Remove contact lenses if present and easy to
do so0.[6] Immediate medical attention is

required.[2]

Wash off immediately with soap and plenty of
_ water while removing all contaminated clothes
Skin Contact ) o
and shoes.[2] Rinse skin with water or shower.

[6] Immediate medical attention is required.[2]

Remove the person to fresh air and keep them
comfortable for breathing.[6] If breathing is
) difficult, give oxygen.[2] If not breathing, give
Inhalation o o
artificial respiration.[2] Do not use the mouth-to-
mouth method.[6] Immediate medical attention

is required.[2][6]

Do NOT induce vomiting.[2] Rinse mouth.[7]
Drink plenty of water; milk may be given
) afterward if possible.[2] Never give anything by
Ingestion .
mouth to an unconscious person.[2] Call a

physician or poison control center immediately.

[2][6]

Note to Physician: Treat symptomatically. The product is a corrosive material. Ingestion causes
severe swelling and damage to tissues, with a danger of perforation.[2]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or chemical foam.[2]
[6] A water spray or mist may be used to cool closed containers.[2]

o Unsuitable Extinguishing Media: Do not use water directly on the substance, as it reacts with
water.[4][8]
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Specific Hazards: The substance is a combustible material.[2] It is water-reactive and contact
with water liberates toxic gas.[2] Containers may explode when heated.[2] Hazardous
combustion products include carbon monoxide (CO), carbon dioxide (COz2), and hydrogen
chloride gas.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][6]

Accidental Release Measures

Personal Precautions: Remove all sources of ignition.[2] Use spark-proof tools and
explosion-proof equipment.[6] Avoid contact with skin, eyes, and clothing.[6] Ensure
adequate ventilation.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, sewers, or basements.[6]

Containment and Cleaning Up: Absorb the spill with an inert material such as sand, silica gel,
acid binder, or universal binder.[2] Collect the absorbed material using clean, non-sparking
tools and place it in a suitable, closed container for disposal.[6]

Stability and Reactivity

Reactivity: The substance is reactive and corrodes metals.[6]

Chemical Stability: It is sensitive to moisture.[2][6]

Conditions to Avoid: Exposure to moist air or water, open flames, hot surfaces, and sources
of ignition are to be avoided.[2][6]

Incompatible Materials: Avoid contact with water, strong oxidizing agents, strong bases, and
alcohols.[2]

Hazardous Decomposition Products: Decomposition can produce carbon monoxide (CO),
carbon dioxide (COz), and hydrogen chloride gas.[2]

Toxicological Information
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While no acute toxicity information is available for this specific product, it is known to be a
corrosive material that causes burns upon any route of exposure.[2] Symptoms of
overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[2] It can
cause toxic pneumonitis (inflammation of the lungs) upon inhalation.[3]

Visual Safety Workflow

The following diagram illustrates the logical flow of safety precautions when handling
acetoxyacetyl chloride.

Preparation

Review SDS and SOPs

nnnnnnnnnnnnnnnnnn
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Handiing and Storage

SN Emergency Response

Avoid Contact with Water and Incompatibles rces R B
Store in Cool, Dry, Well-Ventilated Area Spill or Release W\
=
Use Dry Chemi 2 Extinguisher

~=

Follow First-Aid Protocols
(Flush Skin/Eyes, Move to Fresh Air)

l Evacuate and Ventilate Area l

l Cool Containers with Water Spray l l DO NOT Use Water l l Seek Immediate Medical Attention l

Collect in Sealed Container for Disposal

Click to download full resolution via product page
Caption: Workflow for the safe handling of acetoxyacetyl chloride.

Disposal Considerations

Waste materials should be disposed of in accordance with federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.

Conclusion
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Acetoxyacetyl chloride is a valuable reagent in chemical synthesis but requires stringent
safety measures due to its corrosive and combustible nature. Professionals handling this
substance must be thoroughly familiar with its hazards and adhere to the detailed protocols for
personal protection, handling, storage, and emergency response. By integrating these safety
practices into all experimental workflows, the risks associated with acetoxyacetyl chloride can
be effectively managed, ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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